1-(1-naphthyl)-3-[(4,6,8-trimethyl-2-quinazolinyl)thio]-2,5-pyrrolidinedione

• IUPAC Name: 1-naphthalen-1-yl-3-(4,6,8-trimethylquinazolin-2-yl)sulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C25H21N3O2S/c1-14-11-15(2)23-19(12-14)16(3)26-25(27-23)31-21-13-22(29)28(24(21)30)20-10-6-8-17-7-4-5-9-18(17)20/h4-12,21H,13H2,1-3H3
• InChI Key: CFPQTQNYGUJIPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=NC(=N2)SC3CC(=O)N(C3=O)C4=CC=CC5=CC=CC=C54)C)C
• Molecular Formula: C25H21N3O2S
• Molecular Weight: 427.5 g/mol

Description

1-(1-naphthyl)-3-[(4,6,8-trimethyl-2-quinazolinyl)thio]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NQDI-1 and is a potent inhibitor of the oxidative stress response pathway.

Mechanism of Action

The mechanism of action of NQDI-1 involves the inhibition of the oxidative stress response pathway. This pathway is activated in response to various stressors such as reactive oxygen species (ROS) and is involved in the regulation of cellular processes such as apoptosis and inflammation. NQDI-1 inhibits the activity of a protein called ASK1, which is a key regulator of the oxidative stress response pathway. By inhibiting ASK1, NQDI-1 reduces the production of ROS and prevents the activation of downstream signaling pathways that lead to cellular damage.
Biochemical and Physiological Effects
NQDI-1 has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective effects, NQDI-1 has also been shown to inhibit the growth of cancer cells by inducing apoptosis. NQDI-1 has also been shown to reduce the severity of acute lung injury by inhibiting the activation of inflammatory cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of NQDI-1 is its potency and specificity. NQDI-1 is a highly potent inhibitor of ASK1 and has been shown to have minimal off-target effects. However, one limitation of NQDI-1 is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the high cost of NQDI-1 can be a limiting factor for some research groups.

Future Directions

There are several future directions for research on NQDI-1. One area of interest is the potential use of NQDI-1 in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Another area of interest is the development of more potent and selective inhibitors of ASK1 that can be used in vivo. Additionally, the use of NQDI-1 in combination with other drugs for the treatment of cancer and other diseases is an area of active research.

Scientific Research Applications

NQDI-1 has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. NQDI-1 has been shown to inhibit the activation of microglia, which are immune cells in the brain that play a crucial role in neuroinflammation. By inhibiting microglial activation, NQDI-1 has been shown to protect neurons and improve cognitive function in animal models of neurodegenerative diseases.